Cas no 110128-59-1 (3,4-Isoquinolinediamine, 1-methoxy-)
110128-59-1 structure
Product Name:3,4-Isoquinolinediamine, 1-methoxy-
CAS No:110128-59-1
MF:C10H11N3O
MW:189.213841676712
CID:1196345
Update Time:2024-08-05
3,4-Isoquinolinediamine, 1-methoxy- Chemical and Physical Properties
Names and Identifiers
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- 3,4-Isoquinolinediamine, 1-methoxy-
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- Inchi: 1S/C10H11N3O/c1-14-10-7-5-3-2-4-6(7)8(11)9(12)13-10/h2-5H,11H2,1H3,(H2,12,13)
- InChI Key: QFRWNOYGMFAQLX-UHFFFAOYSA-N
- SMILES: C1(OC)C2=C(C=CC=C2)C(N)=C(N)N=1
Computed Properties
- Exact Mass: 189.09033
Experimental Properties
- Density: 1.301±0.06 g/cm3(Predicted)
- Melting Point: 119-120 °C(Solv: ligroine (8032-32-4))
- Boiling Point: 422.0±40.0 °C(Predicted)
- PSA: 74.16
- pka: 3.67±0.50(Predicted)
3,4-Isoquinolinediamine, 1-methoxy- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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